Cas no 259537-92-3 (tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate
• CAS No: 259537-92-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD03419256
• CID: 67291
• PubChem ID: 1512534
• Update Time: 2025-10-28

tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Aminomethyl)-1-N-Boc-pyrrolidine
• (R)-2-Aminomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• R-2-(Aminomethyl)-1-Boc-pyrrolidine
• (R)-2-(Aminomethyl)-1-(tert-butoxycarbonyl)pyrrolidine
• (R)-1-Boc-2-(aminomethyl)pyrrolidine
• (R)-tert-butyl 2-(aminomethyl)pyrrolidine-1-carboxylate
• tert-butyl (R)-2-(aminomethyl)pyrrolidine-1-carboxylate
• (R)-2-(AMinoMethyl)-1-Boc-pyrrolidine
• (R)-2-Aminomethyl-1-Boc-pyrrolidine
• tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate(SALTDATA: FREE)
• (R)-2-(Aminomethyl)-1-pyrrolidinecarboxylic Acid tert-Butyl Ester
• tert-Butyl (R)-2-(Aminomethyl)-1-pyrrolidinecarboxylate
• tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate
• (R)-2-(Aminomethyl)-1-N-Boc-pyyrolidine
• PubChem16809
• KSC556Q2H
• S
• DTXSID70363710
• 1-PYRROLIDINECARBOXYLIC ACID, 2-(AMINOMETHYL)-, 1,1-DIMETHYLETHYL ESTER, (2R)-
• A5170
• AKOS005146073
• AKOS005258694
• CS-D0667
• (R)-2-(Aminomethyl)-1-Boc-pyrrolidine, 98%
• AMY32653
• PS-3687
• Q-102872
• SOGXYCNKQQJEED-MRVPVSSYSA-N
• MFCD03419256
• 1,1-dimethylethyl (2R)-2-(aminomethyl)-1-pyrrolidinecarboxylate
• 259537-92-3
• SCHEMBL337037
• EN300-337262
• tert-butyl (2R)-2-(aminomethyl)-1-pyrrolidinecarboxylate
• AC-2234
• A2712

• MDL： MFCD03419256
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-4-5-8(12)7-11/h8H,4-7,11H2,1-3H3/t8-/m1/s1
• InChI Key： SOGXYCNKQQJEED-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H]1CN)=O
• BRN： 8905234

Computed Properties

• Exact Mass: 200.15200
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.044
• Boiling Point: 280.3°C at 760 mmHg
• Flash Point: 123.3℃
• Refractive Index: 1.4680 to 1.4720
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 55.56000
• LogP: 1.98280
• Specific Rotation: +43.1° (c=1, in CHCl3)
• Optical Activity: [α]/D +47.0±2°, c = 1 in chloroform

tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：UN 2735PSN1 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-34-51/53
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate

tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate is a compound with the CAS number 259537-92-3, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a tert-butyl group with a pyrrolidine ring system and an aminomethyl substituent. The R configuration at the second position of the pyrrolidine ring adds to its stereochemical complexity, making it a valuable molecule for various applications.

The synthesis of tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. Researchers often utilize methods such as the Knorr pyrrole synthesis or other ring-forming reactions to construct this heterocyclic core. The introduction of the tert-butyl group and the aminomethyl substituent requires precise control over reaction conditions to ensure stereochemical integrity. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound, which is crucial for its use in chiral environments.

One of the most promising applications of tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate lies in its potential as a building block for drug discovery. The molecule's structure provides multiple sites for functionalization, allowing chemists to explore diverse pharmacophores. For instance, the aminomethyl group can serve as a site for nucleophilic substitution or further alkylation, while the tert-butyl group offers steric bulk that can influence molecular interactions. Recent studies have highlighted its utility in designing inhibitors for protein kinases and other enzyme targets, underscoring its role in medicinal chemistry.

Another area where this compound has shown potential is in materials science. The combination of a rigid pyrrolidine ring with bulky substituents makes it an attractive candidate for polymerization studies. Researchers have investigated its ability to form copolymers with other monomers, leveraging its stereochemistry to create materials with tailored mechanical properties. These findings are particularly relevant in the development of biodegradable polymers and advanced composites.

From an analytical standpoint, the characterization of tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate has benefited from modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and stereochemistry. Additionally, X-ray crystallography has provided insights into its three-dimensional arrangement, which is critical for understanding its physical properties and reactivity.

The biological evaluation of this compound has revealed interesting properties that warrant further investigation. In vitro assays have demonstrated moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, studies on its pharmacokinetics indicate favorable absorption profiles, although additional research is needed to assess its bioavailability and toxicity in vivo.

In conclusion, tert-butyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate (CAS No 259537-92-3) stands out as a versatile molecule with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and stereochemical features make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge.